2alpha-Methylprogesterone

• CAS RN: 2636-91-1
• Molecular Formula: C22H32O2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: (2R,8S,9S,10R,13S,14S,17S)-17-acetyl-2,10,13-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C22H32O2/c1-13-12-22(4)15(11-20(13)24)5-6-16-18-8-7-17(14(2)23)21(18,3)10-9-19(16)22/h11,13,16-19H,5-10,12H2,1-4H3/t13-,16+,17-,18+,19+,21-,22+/m1/s1
• InChI Key: SGQKAJDGWMDIOH-YJIAGASKSA-N
• Isomeric SMILES: C[C@@H]1C[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CCC2=CC1=O)CC[C@@H]4C(=O)C)C)C
• SMILES: CC1CC2(C3CCC4(C(C3CCC2=CC1=O)CCC4C(=O)C)C)C

Description

2alpha-Methylpregn-4-ene-3,20-dione is a corticosteroid hormone.

Scientific Research Applications

Impact on Steroid and Prostaglandin Production

Research indicates that prostaglandin F(2alpha) (PGF(2alpha)) can influence the production of steroids such as progesterone, affecting secretory functions in bovine luteal cells. These findings highlight the role of PGF(2alpha) in the regulation of bovine corpus luteum as an auto/paracrine factor, which could be relevant in understanding the applications of 2alpha-Methylprogesterone in similar contexts (Korzekwa et al., 2004).

Influence on Myometrial Contractility

Studies have explored the effects of reproductive steroids like oestradiol and progesterone on myometrial levels of cyclooxygenase-2 (COX-2) mRNA and PGF(2alpha) induced myometrial contractility. These insights contribute to our understanding of how 2alpha-Methylprogesterone might interact with other compounds in affecting uterine functions (Engstrøm, 2001).

Applications in Animal Reproduction

Significant research has been conducted in the field of animal reproduction, particularly in cattle. The use of estradiol and progesterone in fixed-time artificial insemination protocols, including the impact of 2alpha-Methylprogesterone-like compounds, is a key area of study. These protocols aim to improve pregnancy rates in Bos indicus cows, demonstrating the practical applications of such compounds in veterinary medicine and animal husbandry (Meneghetti et al., 2009).

Effects on Ovarian Function

The role of prostaglandin F(2alpha) in ovarian function, particularly in relation to oxytocin secretion and progesterone production, has been studied. This research can provide insights into the potential effects of 2alpha-Methylprogesterone in regulating ovarian functions and the menstrual cycle (Skarżyński et al., 1997).

Associations with Angiogenesis in Cancer Research

Research on hypoxia-inducible factors in endometrial carcinoma has shown associations with progesterone. Understanding the role of compounds like 2alpha-Methylprogesterone in such contexts can be crucial for developing treatments and understanding disease progression (Sivridis et al., 2002).

Impact on Uterine Immune Defenses

Progesterone's effect on uterine immune defenses, and its interplay with eicosanoids like prostaglandin F(2alpha), is significant. This research helps in understanding how 2alpha-Methylprogesterone and similar compounds can influence uterine health and resistance to infections (Lewis, 2004).